
The Toxicity of 2-Propylcyclopentanone: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Propylcyclopentanone

Cat. No.: B073189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment. All

laboratory and industrial handling of 2-propylcyclopentanone should be conducted in

accordance with established safety protocols and regulations.

Executive Summary
2-Propylcyclopentanone is a cyclic ketone whose toxicological profile is not extensively

characterized in publicly available literature. Based on the available Safety Data Sheets (SDS)

and data from structurally related alkyl cyclic ketones, it is classified as a flammable liquid that

can cause skin, eye, and respiratory irritation. There is a notable absence of quantitative

toxicity data, such as LD50, LC50, and specific target organ toxicity studies for this compound.

This guide synthesizes the existing hazard information and provides a comparative

toxicological context based on related molecules.

Hazard Identification and Classification
The primary source of hazard information for 2-propylcyclopentanone comes from its

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals notifications.

Table 1: GHS Hazard Classification for 2-Propylcyclopentanone[1]
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Hazard Class Hazard Statement

Flammable liquids H226: Flammable liquid and vapor

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure;

Respiratory tract irritation
H335: May cause respiratory irritation

Data sourced from ECHA C&L Inventory.

Physicochemical Properties
Understanding the physical and chemical properties of a compound is crucial for assessing its

toxicokinetic profile.

Table 2: Physicochemical Properties of 2-Propylcyclopentanone

Property Value Source

Molecular Formula C₈H₁₄O [1]

Molecular Weight 126.20 g/mol [1]

CAS Number 1193-70-0 [1]

Boiling Point 182°C at 760 mmHg [2]

Vapor Pressure 0.829 mmHg at 25°C [3]

Density 0.906 g/cm³ [2]

Toxicological Data
A comprehensive literature search reveals a significant lack of specific toxicological studies on

2-propylcyclopentanone. Safety data sheets consistently report "no data available" for key

toxicological endpoints[2].

Table 3: Summary of Available Toxicological Data for 2-Propylcyclopentanone
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Endpoint Result

Acute Toxicity

Oral No data available

Dermal No data available

Inhalation No data available

Skin Corrosion/Irritation Causes skin irritation[1]

Serious Eye Damage/Irritation Causes serious eye irritation[1]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Toxicological Assessment of Structurally Related
Compounds
In the absence of specific data for 2-propylcyclopentanone, a read-across approach using

data from other alkyl cyclic ketones can provide insights into its potential toxicity. The Research

Institute for Fragrance Materials (RIFM) has conducted assessments on groups of alkyl cyclic

ketones used as fragrance ingredients.

These assessments have generally concluded that alkyl cyclic ketones demonstrate low acute

toxicity[4]. In repeat-dose testing of some alkyl cyclic ketones, adverse effects were primarily

observed at high doses and were often considered adaptive responses, such as slight

increases in liver and kidney weights[4]. Furthermore, these compounds have not shown
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genotoxic potential in bacterial and mammalian cell-based assays[4][5]. Developmental effects,

when observed, typically occurred at doses that also caused maternal toxicity[4].

For local effects, alkyl cyclic ketones are generally considered non-irritating to human skin at

typical exposure levels, and while some can be mild to moderate eye irritants in animal studies,

recovery is usual[4]. The sensitization potential for this class of compounds is considered low in

humans[4].

Experimental Protocols: A General Overview
While no specific experimental protocols for 2-propylcyclopentanone were found, the

following represents a typical workflow for the toxicological assessment of a novel chemical

substance.
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General Workflow for Toxicological Assessment

In Silico & In Vitro Screening

Acute Toxicity Testing

Repeated Dose & Chronic Toxicity

Reproductive & Developmental Toxicity

QSAR & Read-Across Analysis

Genotoxicity Assays (e.g., Ames Test)

Cytotoxicity Assays

Acute Oral, Dermal, & Inhalation Toxicity

Skin & Eye Irritation/Corrosion

Skin Sensitization

Sub-chronic (e.g., 90-day) Studies

Chronic Toxicity/Carcinogenicity Studies Fertility & Early Embryonic Development

Embryo-Fetal Development

Click to download full resolution via product page

Caption: A generalized workflow for the toxicological assessment of a chemical substance.
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Potential Mechanisms of Toxicity
There is no specific information on the mechanisms of toxicity for 2-propylcyclopentanone.

For cyclic ketones in general, irritant effects are likely related to their ability to interact with and

disrupt cellular membranes. The potential for respiratory irritation suggests interaction with the

mucosal surfaces of the respiratory tract.

First Aid and Personal Protective Equipment
Given its hazard classification, appropriate first aid measures and personal protective

equipment (PPE) are essential when handling 2-propylcyclopentanone.

First Aid Measures:[2]

Inhalation: Move the individual to fresh air.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water.

Eye Contact: Rinse with pure water for at least 15 minutes.

Ingestion: Rinse mouth with water.

Personal Protective Equipment:[2]

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear impervious, flame-resistant clothing and gloves.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.

Conclusion
The available data on the toxicity of 2-propylcyclopentanone is limited. It is classified as a

flammable liquid and an irritant to the skin, eyes, and respiratory system. While specific

quantitative toxicological data are not available, information from structurally related alkyl cyclic

ketones suggests a low potential for acute systemic toxicity, genotoxicity, and reproductive
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toxicity at low exposure levels. Any work with this compound should be conducted with

appropriate engineering controls and personal protective equipment to minimize exposure.

Further research is needed to fully characterize the toxicological profile of 2-
propylcyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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